Cas no 2171781-10-3 (3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid
• CAS No: 2171781-10-3
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 6204093
• PubChem ID: 165957904
• Update Time: 2025-10-30

3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid
• EN300-1577897
• 3-[4-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2,2-dimethylpropanoic acid
• 2171781-10-3

• Inchi： 1S/C26H33N3O5/c1-26(2,24(31)32)16-27-23(30)22(13-14-29(3)4)28-25(33)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22H,13-16H2,1-4H3,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： ZHOQBRBDWHNLRO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)(C)C)=O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid (CAS No. 2171781-10-3)

The compound 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid (CAS No. 2171781-10-3) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure features a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a dimethylamino moiety, and a 2,2-dimethylpropanoic acid backbone, making it a versatile intermediate for drug discovery and bioconjugation. Researchers frequently inquire about its synthetic pathways, solubility properties, and stability under various conditions, reflecting its relevance in modern chemistry.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). The Fmoc group is particularly valued for its orthogonality and mild deprotection conditions, which are compatible with sensitive biomolecules. A common question among synthetic chemists is how to optimize the coupling efficiency of such derivatives while minimizing racemization risks. Studies suggest that the dimethylamino substituent in this compound may enhance solubility in polar solvents, addressing a frequent challenge in peptide elongation steps.

From a structural-activity relationship (SAR) perspective, the 2,2-dimethylpropanoic acid segment introduces steric hindrance, which can influence the conformational flexibility of resulting peptides. This property is often explored in the design of peptide-based therapeutics, a hot topic in drug development forums. Analytical techniques such as HPLC purification and mass spectrometry characterization are essential for verifying the purity of this compound, as impurities could affect downstream applications. Users searching for CAS 2171781-10-3 suppliers or technical data sheets typically seek information on storage conditions (e.g., -20°C under inert gas) and compatibility with common resins.

Emerging trends in green chemistry have also sparked interest in eco-friendly alternatives for amino acid protection. While the Fmoc strategy remains dominant, researchers are investigating whether the dimethylamino functionality in this compound could facilitate catalytic recycling or reduced waste generation. Computational chemists frequently model such structures to predict hydrogen-bonding patterns and energetic barriers in peptide folding—a recurring theme in molecular dynamics simulations.

The compound’s logP value and permeability coefficients are additional parameters of interest for formulation scientists, especially in the context of oral bioavailability enhancement. Recent patents highlight derivatives of this class as potential prodrug candidates, aligning with the pharmaceutical industry’s focus on controlled-release technologies. For laboratory safety, standard precautions for handling amino acid derivatives apply, though it is not classified as hazardous under current regulations.

In summary, 3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2,2-dimethylpropanoic acid represents a sophisticated tool for peptide engineering, bridging gaps between synthetic accessibility and biological functionality. Its multifaceted chemistry continues to inspire innovations across biomaterials science and precision medicine, answering the growing need for tailored molecular architectures in life sciences.